Cas no 1031990-73-4 (7-(3,4-dimethylphenyl)-N-[(4-fluorophenyl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide)

• Product Name: 7-(3,4-dimethylphenyl)-N-[(4-fluorophenyl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide
• CAS No: 1031990-73-4
• MF: C₂₂H₁₉FN₄O
• MW: 374.410867929459
• CID: 5863433
• PubChem ID: 46074600
• Update Time: 2025-10-30

7-(3,4-dimethylphenyl)-N-[(4-fluorophenyl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(3,4-dimethylphenyl)-N-[(4-fluorophenyl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide
• 7-(3,4-dimethylphenyl)-N-(4-fluorobenzyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
• 1031990-73-4
• AKOS004915211
• F3407-4399

• Inchi： 1S/C22H19FN4O/c1-14-3-6-17(11-15(14)2)20-9-10-24-21-19(13-26-27(20)21)22(28)25-12-16-4-7-18(23)8-5-16/h3-11,13H,12H2,1-2H3,(H,25,28)
• InChI Key： WMMCSXRDWGKEBY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C1C=NN2C=1N=CC=C2C1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 374.15428940g/mol
• Monoisotopic Mass: 374.15428940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3Ų

Additional information on 7-(3,4-dimethylphenyl)-N-[(4-fluorophenyl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide

Comprehensive Overview of 7-(3,4-dimethylphenyl)-N-[(4-fluorophenyl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide (CAS No. 1031990-73-4)

The compound 7-(3,4-dimethylphenyl)-N-[(4-fluorophenyl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide (CAS No. 1031990-73-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the pyrazolo[1,5-a]pyrimidine core and substituted aromatic rings, make it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapies. The 7-(3,4-dimethylphenyl)-N-[(4-fluorophenyl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide structure aligns with this trend, as its carboxamide and fluorophenyl moieties enhance its binding affinity to specific biological targets. This compound is often discussed in the context of cancer research, where kinase inhibitors are being explored for their ability to disrupt aberrant signaling in tumor cells. Its CAS No. 1031990-73-4 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents.

One of the key advantages of this compound lies in its structural versatility. The presence of both 3,4-dimethylphenyl and 4-fluorophenyl groups allows for fine-tuning of its physicochemical properties, such as solubility and metabolic stability. These attributes are critical for optimizing drug-like characteristics, a topic frequently searched by medicinal chemists and pharmacologists. Additionally, the pyrazolo[1,5-a]pyrimidine scaffold is known for its ability to mimic purine bases, enabling interactions with enzymes and receptors involved in nucleotide metabolism.

The synthesis and characterization of 7-(3,4-dimethylphenyl)-N-[(4-fluorophenyl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide require expertise in modern organic chemistry techniques, including cross-coupling reactions and amide bond formation. These methods are widely covered in academic curricula and industrial training programs, reflecting the compound's relevance to contemporary research. Furthermore, its CAS No. 1031990-73-4 is often queried in chemical databases, underscoring its importance in the scientific community.

Beyond its potential therapeutic applications, this compound is also of interest in material science. The aromatic heterocycles in its structure contribute to its stability and electronic properties, making it a candidate for developing advanced materials with tailored functionalities. Researchers exploring organic electronics or photovoltaic devices may find this compound valuable due to its conjugated system and potential for charge transport.

In summary, 7-(3,4-dimethylphenyl)-N-[(4-fluorophenyl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide (CAS No. 1031990-73-4) represents a multifaceted molecule with broad implications across drug discovery, biochemistry, and material science. Its unique structure and functional groups position it as a subject of ongoing investigation, particularly in the context of kinase inhibition and targeted therapy. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics and functional materials.